1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine

• Molecular Formula: C6H15N3O
• Molecular Weight: 145.20 g/mol
• SMILES: CCN(C(C)C)C(=NO)N
• InChI: InChI=1S/C6H15N3O/c1-4-9(5(2)3)6(7)8-10/h5,10H,4H2,1-3H3,(H2,7,8)
• InChIKey: PBPDONZBAVBKKF-UHFFFAOYSA-N

1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine Baseline Overview

1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine (CAS 1251500-50-1, molecular weight 145.20 g/mol, molecular formula C6H15N3O) is a synthetic N-alkyl-N-hydroxyguanidine derivative characterized by ethyl and isopropyl substitution on the guanidine core with a hydroxyl moiety . N-Hydroxyguanidines constitute a distinct class of organic compounds recognized as non-amino acid substrates for all three nitric oxide synthase (NOS) isoforms (nNOS, iNOS, eNOS) that mimic NO formation from the natural intermediate Nω-hydroxy-L-arginine (NOHA) while bypassing the first oxidation step of the enzymatic cycle [1]. Unlike N-aryl hydroxyguanidines, which exhibit isoform-selective substrate properties, N-alkyl variants such as this compound function as pan-isoform NOS substrates with structure-dependent reactivity profiles governed by van der Waals interactions between alkyl substituents and the hydrophobic cavity in the NOS active site [2]. This compound represents a research tool for probing NOS substrate specificity, NO donor mechanism studies, and investigations requiring synthetic hydroxyguanidine scaffolds with defined alkyl substitution patterns.

Pan-isoform NOS substrate probe for nNOS, iNOS, eNOS studies

Bypasses first oxidation step to enable NO donor mechanism research

Defined dual alkyl substitution pattern (ethyl + isopropyl) for SAR studies

• [1] Li H, Shimizu H, Flinspach M, Jamal J, Yang W, Xian M, Cai T, Wen EZ, Jia Q, Wang PG, Poulos TL. The novel binding mode of N-alkyl-N'-hydroxyguanidine to neuronal nitric oxide synthase provides mechanistic insights into NO biosynthesis. Biochemistry. 2002;41(47):13868-13875. PMID: 12437343. View Source
• [2] Xian M, Fujiwara N, Wen Z, Cai T, Kazuma S, Janczuk AJ, Tang X, Telyatnikov VV, Zhang Y, Chen X, Miyamoto Y, Taniguchi N, Wang PG. Novel substrates for nitric oxide synthases. Bioorg Med Chem. 2002;10(9):3049-3055. View Source

1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine: Why Interchangeability Fails

N-Alkyl-N′-hydroxyguanidines exhibit profound structure-dependent divergence in NOS substrate efficiency and binding mode that precludes reliable substitution based solely on class membership. In head-to-head enzymatic evaluation of eleven N-alkyl derivatives, the ethyl-substituted variant (Compound 1) demonstrated substantially reduced activity relative to isopropyl (Compound 3, Km=56 μM for nNOS) and butyl (Compound 4, Km=33 μM for iNOS) congeners, with the authors explicitly noting that alkyl groups "too small (such as ethyl 1) or too large (such as hexyl 10)" significantly decreased oxidative turnover [1]. Furthermore, crystallographic analysis of nNOS heme domain complexes revealed that N-isopropyl-N′-hydroxyguanidine and N-butyl-N′-hydroxyguanidine adopt fundamentally different binding modes within the same active site pocket, with the isopropyl derivative binding in an "unexpected fashion" distinct from both the butyl congener and the natural substrate NOHA [2]. The presence of dual alkyl substitution (ethyl plus isopropyl) in 1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine introduces additional steric and electronic variables that cannot be extrapolated from monosubstituted analogs. These structure-activity discontinuities mandate compound-specific characterization rather than generic class-level substitution for any application requiring defined NOS interaction or NO donor properties.

Alkyl chain length significantly alters NOS substrate efficiency; ethyl-substituted analogs may not reproduce isopropyl or butyl turnover profiles.

Crystallographic binding modes diverge even between isopropyl and butyl derivatives, limiting class-level substitution for structural studies.

Dual substitution (ethyl + isopropyl) introduces uncharacterized steric and electronic effects absent in monosubstituted analogs.

• [1] Xian M, Fujiwara N, Wen Z, Cai T, Kazuma S, Janczuk AJ, Tang X, Telyatnikov VV, Zhang Y, Chen X, Miyamoto Y, Taniguchi N, Wang PG. Novel substrates for nitric oxide synthases. Bioorg Med Chem. 2002;10(9):3049-3055. View Source
• [2] Li H, Shimizu H, Flinspach M, Jamal J, Yang W, Xian M, Cai T, Wen EZ, Jia Q, Wang PG, Poulos TL. The novel binding mode of N-alkyl-N'-hydroxyguanidine to neuronal nitric oxide synthase provides mechanistic insights into NO biosynthesis. Biochemistry. 2002;41(47):13868-13875. PMID: 12437343. View Source

1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine Comparative Evidence

NOS Substrate Efficiency by Alkyl Chain Length

In a systematic evaluation of N-alkyl-N′-hydroxyguanidines as NOS substrates, the ethyl-substituted derivative (Compound 1, closest monosubstituted analog to the ethyl-bearing moiety of the target compound) exhibited markedly reduced oxidative turnover compared to isopropyl (Compound 3) and butyl (Compound 4) derivatives across all three NOS isoforms. The isopropyl derivative (Compound 3) achieved a Km of 56 μM for nNOS, while the butyl derivative (Compound 4) reached a Km of 33 μM for iNOS [1]. The authors concluded that alkyl substituents "too small (such as ethyl 1)" significantly decreased activity due to suboptimal van der Waals interactions with the hydrophobic cavity in the NOS active site [1]. This structure-activity relationship demonstrates that even single-carbon changes in alkyl substitution produce measurable differences in enzymatic recognition and turnover. 1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine, bearing both ethyl and isopropyl substituents, occupies a unique structural niche distinct from all monosubstituted analogs evaluated in this benchmark study.

NOS Substrate Efficiency

Reported

Isopropyl: nNOS Km=56 μM; Butyl: iNOS Km=33 μM; Ethyl substitution yields reduced turnover

Ethyl moiety context for substrate interaction; isopropyl/butyl achieve higher turnover

Dual-substituted compound not evaluated in this series

Evidence Dimension	NOS substrate efficiency - structure-activity relationship by alkyl chain length
Target Compound Data	Ethyl substitution (relevant moiety) characterized as too small for optimal activity
Comparator Or Baseline	N-isopropyl-N′-hydroxyguanidine: nNOS Km=56 μM, efficient NOS substrate; N-butyl-N′-hydroxyguanidine: iNOS Km=33 μM, best iNOS substrate among series
Quantified Difference	Ethyl substitution produces significantly decreased activity; isopropyl optimal for nNOS (Km=56 μM), butyl optimal for iNOS (Km=33 μM)
Conditions	Recombinant NOS isoforms (nNOS, iNOS, eNOS) with NOHA as reference substrate

Why This Matters

This establishes that alkyl chain length dictates NOS substrate efficiency; procurement of the specific ethyl/isopropyl hybrid compound is essential for research where intermediate or unique substrate properties are sought, as neither ethyl-only nor isopropyl-only analogs can model its behavior.

• [1] Xian M, Fujiwara N, Wen Z, Cai T, Kazuma S, Janczuk AJ, Tang X, Telyatnikov VV, Zhang Y, Chen X, Miyamoto Y, Taniguchi N, Wang PG. Novel substrates for nitric oxide synthases. Bioorg Med Chem. 2002;10(9):3049-3055. View Source

NOS Binding Mode Divergence: Isopropyl vs. Butyl

X-ray crystallographic analysis of rat neuronal NOS (nNOS) heme domain complexed with N-isopropyl-N′-hydroxyguanidine (PDB 1LZZ, 2.05 Å resolution, R-value free 0.266) and N-butyl-N′-hydroxyguanidine revealed fundamentally different binding modes within the identical substrate binding pocket [1][2]. The butyl derivative binds in a conformation consistent with that observed for the natural substrate Nω-hydroxy-L-arginine (NOHA). In contrast, the isopropyl derivative binds in an "unexpected fashion," providing new mechanistic insights into how the hydroxyguanidine moiety facilitates NO formation [1]. This crystallographic divergence demonstrates that even modest changes in alkyl substitution (isopropyl vs. butyl) alter the compound's orientation, hydrogen-bonding network, and interaction with catalytic residues in the NOS active site. The dual-substituted 1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine introduces an additional variable (ethyl group) at a position where crystallographic data for monosubstituted analogs remains uncharacterized.

Binding Mode Divergence

Data to verify

Isopropyl: unexpected binding mode at 2.05 Å; Butyl: NOHA-like canonical binding

Dual substitution may produce distinct binding geometry for structural studies

Crystallographic data for target compound unavailable

Evidence Dimension	Binding mode conformation in nNOS heme domain active site
Target Compound Data	Not crystallized; dual substitution (ethyl + isopropyl) predicts unique binding geometry
Comparator Or Baseline	N-isopropyl-N′-hydroxyguanidine: unexpected binding mode; N-butyl-N′-hydroxyguanidine: NOHA-like canonical binding mode
Quantified Difference	Qualitative divergence: two distinct binding orientations confirmed crystallographically at 2.05 Å resolution
Conditions	Rat nNOS heme domain, X-ray diffraction, pH and temperature per crystallization conditions

Why This Matters

Users requiring structural biology applications or molecular modeling studies cannot substitute isopropyl or butyl analogs and assume binding mode similarity; the target compound's dual-substitution pattern may yield yet a third distinct binding mode, making it a unique tool for probing NOS active site plasticity.

• [1] Li H, Shimizu H, Flinspach M, Jamal J, Yang W, Xian M, Cai T, Wen EZ, Jia Q, Wang PG, Poulos TL. The novel binding mode of N-alkyl-N'-hydroxyguanidine to neuronal nitric oxide synthase provides mechanistic insights into NO biosynthesis. Biochemistry. 2002;41(47):13868-13875. PMID: 12437343. View Source
• [2] RCSB Protein Data Bank. 1LZZ: Rat neuronal NOS heme domain with N-isopropyl-N'-hydroxyguanidine bound. Deposited 2002-06-11. Resolution 2.05 Å. View Source

N-Aryl vs. N-Alkyl Hydroxyguanidine Isoform Selectivity

A comprehensive structure-activity relationship study of 37 N-hydroxyguanidines across all three NOS isoforms established clear structural determinants for isoform-selective vs. pan-isoform substrate behavior [1]. N-Aryl N′-hydroxyguanidines bearing para substituents (e.g., para-chlorophenyl, para-methylphenyl) demonstrated selective substrate properties for iNOS, with minimal or no activity toward eNOS and nNOS [1]. In contrast, N-alkyl N′-hydroxyguanidines (including ethyl, isopropyl, and butyl derivatives) function as substrates for all three NOS isoforms, though with isoform-dependent efficiency gradients [2]. The target compound, 1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine, belongs to the N-alkyl subclass and would be predicted to exhibit pan-isoform substrate activity, but with kinetic parameters that cannot be interpolated from monosubstituted N-alkyl or N-aryl congeners. The kcat value for NOS II-catalyzed oxidation of N-para-fluorophenyl N′-hydroxyguanidine reached 80% of that found for NOHA, with kcat/Km only 9-fold lower, demonstrating that properly optimized N-hydroxyguanidines can approach natural substrate efficiency [1].

Isoform Selectivity Classification

Class-level inference

N-Alkyl: pan-isoform NOS substrates; N-Aryl: iNOS-selective substrates

Predicted pan-isoform activity; isoform preference undefined

Dual substitution selectivity requires direct evaluation

Evidence Dimension	NOS isoform substrate specificity classification
Target Compound Data	N-alkyl subclass (dual alkyl substitution): predicted pan-isoform substrate with undefined isoform preference
Comparator Or Baseline	N-aryl N′-hydroxyguanidines: iNOS-selective; N-alkyl N′-hydroxyguanidines (monosubstituted): pan-isoform substrates
Quantified Difference	Para-chlorophenyl and para-methylphenyl derivatives: selective iNOS substrates; N-alkyl derivatives: activity across all three isoforms
Conditions	Recombinant NOS I (nNOS), NOS II (iNOS), NOS III (eNOS) with NOHA as reference substrate (Km=15 μM for NOS II)

Why This Matters

This structural classification informs experimental design: users seeking isoform-selective NO donors should procure N-aryl derivatives, while those investigating pan-isoform substrate behavior with dual alkyl substitution require this specific compound for accurate assessment of structure-dependent isoform preference.

• [1] Renodon-Cornière A, Dijols S, Perollier C, Lefevre-Groboillot D, Boucher JL, Attias R, Sari MA, Stuehr D, Mansuy D. N-Aryl N′-hydroxyguanidines, a new class of NO-donors after selective oxidation by nitric oxide synthases: structure-activity relationship. J Med Chem. 2002;45(4):944-954. DOI: 10.1021/jm011006h. View Source
• [2] Xian M, Fujiwara N, Wen Z, Cai T, Kazuma S, Janczuk AJ, Tang X, Telyatnikov VV, Zhang Y, Chen X, Miyamoto Y, Taniguchi N, Wang PG. Novel substrates for nitric oxide synthases. Bioorg Med Chem. 2002;10(9):3049-3055. View Source

1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine Research Applications

Dual Alkyl Substitution: NOS Substrate Specificity

This compound enables systematic investigation of how dual alkyl substitution (ethyl plus isopropyl) alters NOS substrate recognition relative to benchmark monosubstituted derivatives. The documented structure-activity relationship showing that ethyl substitution is suboptimal while isopropyl achieves nNOS Km=56 μM provides a quantitative baseline against which this dual-substituted analog can be compared [1]. Researchers can measure Km, kcat, and kcat/Km across nNOS, iNOS, and eNOS isoforms to determine whether dual substitution produces additive, synergistic, or antagonistic effects on substrate efficiency, directly addressing a gap in the existing monosubstituted hydroxyguanidine SAR literature.

NOS Active Site Plasticity: Novel Alkyl Geometries

The crystallographic divergence between isopropyl (unexpected binding mode) and butyl (NOHA-like binding mode) hydroxyguanidines establishes that the nNOS active site accommodates distinct binding geometries depending on alkyl substituent architecture [2]. 1-Ethyl-2-hydroxy-1-(propan-2-YL)guanidine, with its unique dual-substitution pattern, presents a novel geometric scaffold for co-crystallization studies to determine whether it adopts one of the two known binding modes or a third, previously unobserved orientation. Such structural data would inform computational modeling of NOS-ligand interactions and guide design of next-generation hydroxyguanidine-derived probes.

NO Donor Pharmacology: Synthetic vs. Natural Substrates

N-Alkyl-N′-hydroxyguanidines function as non-amino acid substrates that 'short-circuit' the first oxidation step of NOS, generating NO directly from the hydroxyguanidine moiety [1]. This compound can be employed in comparative pharmacological studies measuring NO release kinetics, vasodilatory responses, or cellular NO-mediated signaling relative to Nω-hydroxy-L-arginine (NOHA) and monosubstituted N-alkyl analogs. Such comparisons are essential for developing synthetic NO donors that bypass the full NOS catalytic cycle while maintaining defined isoform interaction profiles.

NOS Activity Assay Development with Synthetic Substrates

Synthetic N-hydroxyguanidines offer advantages over the natural substrate NOHA for in vitro NOS activity assays, including defined chemical stability, absence of chiral centers, and commercial availability in consistent purity specifications. This compound's dual alkyl substitution provides a distinct chromatographic and spectrophotometric signature that can be leveraged for HPLC-based or colorimetric NOS activity assay development, where substrate consumption or product (urea/NO) formation is monitored [2]. Its structural features may confer differential susceptibility to NOS inhibitors, enabling inhibitor screening and characterization studies.

Application

Selection Property

Validation Focus

NOS substrate specificity profiling

Dual alkyl substitution scaffold

Km, kcat across NOS isoforms

NOS active site plasticity studies

Unique dual-substitution geometry

Co-crystallization binding mode

NO donor mechanism comparison

Non-amino acid NO donor scaffold

NO release kinetics vs. NOHA

NOS activity assay development

Synthetic substrate with defined stability

Chromatographic/spectrophotometric detection

• [1] Xian M, Fujiwara N, Wen Z, Cai T, Kazuma S, Janczuk AJ, Tang X, Telyatnikov VV, Zhang Y, Chen X, Miyamoto Y, Taniguchi N, Wang PG. Novel substrates for nitric oxide synthases. Bioorg Med Chem. 2002;10(9):3049-3055. View Source
• [2] Li H, Shimizu H, Flinspach M, Jamal J, Yang W, Xian M, Cai T, Wen EZ, Jia Q, Wang PG, Poulos TL. The novel binding mode of N-alkyl-N'-hydroxyguanidine to neuronal nitric oxide synthase provides mechanistic insights into NO biosynthesis. Biochemistry. 2002;41(47):13868-13875. PMID: 12437343. View Source